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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Magnesium chlorate (Mg(ClOs)2) is a powerful oxidizing agent commonly encountered as a
white, deliquescent crystalline solid or powder.[1][2] It is highly soluble in water and acetone.[3]
Due to its strong oxidizing nature, it poses a significant fire and explosion risk, especially when
in contact with organic materials, heat, or other incompatible substances.[1][4] This document
provides detailed protocols for the safe handling, storage, and emergency procedures related
to magnesium chlorate to minimize risks in a laboratory setting.

Physicochemical and Hazard Data
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Property Value Reference

Chemical Formula Mg(CIOs)2 [3]

Molar Mass 191.20 g/mol [3]
White deliquescent crystals or

Appearance [1112]14]
powder

. . 35 °C (95 °F; 308 K)

Melting Point [3]

(hexahydrate)
- ) Decomposes at 120 °C (248
Boiling Point [3]

°F; 393 K)

Solubility in water

135 g/100 ml (20 °C)

[3]

UN Number

2723

[3]

Hazard Statement Code

May intensify fire; oxidizer H272[5]
Causes skin irritation H315[5]
Causes serious eye irritation H319([5]
May cause respiratory irritation H335[5]

Experimental Protocols
Personal Protective Equipment (PPE)

Before handling magnesium chlorate, ensure the following PPE is worn:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[2]

o Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use.[2] Contaminated clothing may become a fire risk when dry

and should be removed and washed promptly.[1]
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Respiratory Protection: If there is a risk of dust formation or exceeding exposure limits, use a
full-face respirator with an appropriate particulate filter.[2]

Footwear: Closed-toe shoes are mandatory.

Handling Procedures

Ventilation: Handle magnesium chlorate in a well-ventilated area, preferably within a
chemical fume hood to minimize dust inhalation.[2][6]

Avoiding Contamination: Keep combustibles such as wood, paper, and oil away from the
handling area.[1][4] Use spark-proof tools and explosion-proof equipment.[2]

Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.

[6]

Heating: Avoid heating magnesium chlorate, as it can decompose explosively.[1]
Decomposition begins at 120 °C, producing magnesium chloride and oxygen.[3][7][8][9][10]

Housekeeping: Maintain good housekeeping practices to prevent the accumulation of dust
on surfaces.[6]

Storage Protocol

Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.
[6][11][12] The container should be clearly labeled with the chemical name and hazard
symbols.[11]

Location: Store away from direct sunlight and sources of heat or ignition.[5][6] Do not store
near combustible or flammable materials.[6]

Incompatible Materials: Magnesium chlorate is a strong oxidizer and must be stored
separately from the following substances to prevent violent reactions:

o Ammonium salts[2][4]

o Powdered metals (e.g., aluminum)[2][4]
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[e]

Sulfur, silicon, and sulfides[2][4]

o

Organic materials and acids[2][4]

[¢]

Copper(l) sulfide (explosive reaction)[2][4]

[¢]

Antimony(lll) sulfide, arsenic(lll) sulfide, tin(ll) sulfide, and tin(IV) sulfide (incandescent
reaction)[2][4]

Spill and Waste Disposal

e Small Dry Spill:
o Evacuate personnel from the immediate area.[2]

o Wearing appropriate PPE, use a clean shovel to carefully place the spilled material into a
clean, dry, and covered container.[1][4]

o Move the container from the spill area.[1][4]
e Large Spill:
o Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[1][4]
o Consider an initial downwind evacuation for at least 100 meters (330 feet).[1][4]
o Use a dust suppressant if necessary and avoid generating dust.[6]

o Waste Disposal: Dispose of magnesium chlorate and any contaminated materials in
accordance with local, state, and federal regulations. Do not dispose of it with regular
laboratory waste.

Emergency Procedures

o Fire:
o In case of a small fire, use water. Do not use dry chemicals, foams, COz, or Halon®.[1][4]

o For a large fire, flood the area with water from a distance.[1][4]
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o If a tank or large container is involved, fight the fire from a maximum distance or use
unmanned hose holders. Cool the containers with flooding quantities of water.[1][4]

o Be aware that containers may explode when heated.[1]
e First Aid:

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[1][2]

o Skin Contact: Immediately flush the skin with running water for at least 20 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

Visual Workflow and Logical Relationships

Caption: Workflow for the safe handling and storage of magnesium chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for the Safe Handling and Storage of
Magnesium Chlorate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675908#protocol-for-safe-handling-and-storage-of-
magnesium-chlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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